Cas no 41463-67-6 (1H-Tetrazole,5,5'-(1,2-diazenediyl)bis[1-phenyl-)

• Product Name: 1H-Tetrazole,5,5'-(1,2-diazenediyl)bis[1-phenyl-
• CAS No: 41463-67-6
• MF: C₁₄H₁₀N₁₀
• MW: 318.296199321747
• CID: 330061
• PubChem ID: 6441634
• Update Time: 2025-04-19

1H-Tetrazole,5,5'-(1,2-diazenediyl)bis[1-phenyl- Chemical and Physical Properties

Names and Identifiers

• (E)-bis(1-phenyltetrazol-5-yl)diazene
• 5,5'-azobis[1-phenyl-1H-tetrazole]
• UNII-RC9PKK96RB
• 1,1'-Diphenyl-5,5'-azotetrazole
• 1H-Tetrazole, 5,5'-azobis(1-phenyl-
• 5,5'-Azobis(1-phenyl-1H-tetrazole)
• 5,5'-(1,2-DIAZENEDIYL)BIS(1-PHENYL-1H-TETRAZOLE)
• EINECS 255-383-9
• DTXSID5068316
• 41463-67-6
• 1H-Tetrazole, 5,5'-azobis[1-phenyl-
• RC9PKK96RB
• 1H-Tetrazole, 5,5'-(1,2-diazenediyl)bis(1-phenyl-
• 1H-Tetrazole,5,5'-(1,2-diazenediyl)bis[1-phenyl-

• Inchi： 1S/C14H10N10/c1-3-7-11(8-4-1)23-13(17-19-21-23)15-16-14-18-20-22-24(14)12-9-5-2-6-10-12/h1-10H/b16-15+
• InChI Key： RFDMWAAVQQFVFK-FOCLMDBBSA-N
• SMILES： N1(C(=NN=N1)/N=N/C1=NN=NN1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 318.10899
• Monoisotopic Mass: 318.10899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 3

Experimental Properties

• Density: 1.56
• Boiling Point: 565.1°Cat760mmHg
• Flash Point: 295.5°C
• Refractive Index: 1.829